Cas no 2228644-88-8 (5-bromo-2-ethynylphenol)

5-Bromo-2-ethynylphenol is a brominated phenolic compound featuring an ethynyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables selective modifications, particularly in cross-coupling reactions such as Sonogashira or Suzuki couplings, facilitating the construction of complex aromatic systems. The bromine substituent enhances reactivity for nucleophilic substitutions, while the ethynyl group offers opportunities for further derivatization via click chemistry or alkyne-based transformations. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules and in materials science for developing advanced polymers. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
5-bromo-2-ethynylphenol structure
5-bromo-2-ethynylphenol structure
Product Name:5-bromo-2-ethynylphenol
CAS No:2228644-88-8
MF:C8H5BrO
MW:197.028701543808
CID:6013239
PubChem ID:149298151
Update Time:2025-10-31

5-bromo-2-ethynylphenol Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-ethynylphenol
    • Phenol, 5-bromo-2-ethynyl-
    • EN300-1906980
    • 2228644-88-8
    • Inchi: 1S/C8H5BrO/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5,10H
    • InChI Key: XWFDXJHZUPQOLO-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(Br)=CC=C1C#C

Computed Properties

  • Exact Mass: 195.95238g/mol
  • Monoisotopic Mass: 195.95238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • Boiling Point: 243.3±30.0 °C(Predicted)
  • pka: 7.52±0.35(Predicted)

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Additional information on 5-bromo-2-ethynylphenol

5-Bromo-2-Ethynylphenol: A Comprehensive Overview

5-Bromo-2-Ethynylphenol, also known by its CAS number CAS No. 2228644-88-8, is a brominated aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, electronic materials, and advanced polymer systems. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the application of 5-bromo-2-ethynylphenol.

The molecular structure of 5-bromo-2-ethynylphenol consists of a phenolic ring substituted with a bromine atom at the 5-position and an ethynyl group (-C≡CH) at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The phenolic hydroxyl group (-OH) at position 1 further enhances the compound's reactivity, enabling it to participate in various nucleophilic and electrophilic reactions.

Recent studies have highlighted the importance of 5-bromo-2-ethynylphenol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conjugated polymers with enhanced electrical conductivity. These polymers hold promise for applications in flexible electronics, sensors, and energy storage devices. Additionally, the compound has been employed in click chemistry reactions to construct complex molecular architectures with high precision.

The synthesis of 5-bromo-2-ethynylphenol typically involves multi-step processes that combine bromination, alkyne introduction, and hydroxylation reactions. One common approach is the bromination of phenol derivatives followed by alkyne substitution using transition metal catalysts. This method ensures high yields and excellent regioselectivity, which are critical for maintaining the compound's purity and functionality.

In terms of applications, 5-bromo-2-ethynylphenol has shown potential in the pharmaceutical industry as a lead compound for drug discovery. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for designing bioactive molecules targeting various disease states. Recent research has focused on its role as a scaffold for developing anti-inflammatory agents and anticancer drugs.

The environmental impact of 5-bromo-2-ethynylphenol has also been a topic of interest among scientists. Studies have examined its biodegradation pathways under different environmental conditions, with findings suggesting that the compound can undergo microbial transformation under aerobic conditions. This knowledge is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 5-bromo-2-ethynylphenol, or CAS No. 2228644-88-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.

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